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Compound of Interest

Compound Name: Hibiscetin

Cat. No.: B1631911 Get Quote

Essential Safety and Handling Guide for
Hibiscetin
Disclaimer: Comprehensive safety data for pure Hibiscetin is not readily available. The

following guidance is based on the limited information for hibiscus extracts and the safety data

for Quercetin, a structurally similar flavonoid. It is imperative to treat Hibiscetin with caution

and adhere to rigorous laboratory safety standards.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Hibiscetin. It offers procedural guidance on personal

protective equipment, handling, disposal, and emergency first aid.

Physical and Chemical Properties
Limited data is available for the specific physical and chemical properties of Hibiscetin. The

following table includes available information for Hibiscetin and more comprehensive data for

the related compound, Quercetin, for reference.
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Property Hibiscetin Quercetin

CAS Number 71149-61-6[1][2] 117-39-5

Molecular Formula C18H16O9[1][2] C15H10O7

Molecular Weight 376.31 g/mol [1] 302.24 g/mol

Appearance
Dark red powder, paste, or

liquid[3]
Yellow crystalline solid

Boiling Point 714.7±60.0 °C at 760 mmHg[2] Not available

Flash Point 262.1±26.4 °C[2] Not available

Density 1.6±0.1 g/cm3 [2] Not available

Solubility Water-soluble[3] Poorly soluble in water

Hazard Identification and Precautionary Measures
Due to the lack of specific toxicity data for Hibiscetin, it is prudent to handle it with the same

precautions as Quercetin, which is classified as toxic if swallowed.[4][5][6]

Primary Hazards:

Acute Oral Toxicity: Based on data for Quercetin, Hibiscetin should be considered toxic if

ingested.[4][5][6]

Skin and Eye Irritation: While some sources for hibiscus extracts suggest no irritation, others

recommend avoiding contact. Dust may cause mechanical irritation.

Respiratory Irritation: Inhalation of dust may irritate the nose, throat, and lungs.

Precautionary Statements:

Do not eat, drink, or smoke when using this product.[4]

Avoid breathing dust.

Wear protective gloves, protective clothing, eye protection, and face protection.
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Wash hands and any exposed skin thoroughly after handling.

Store in a well-ventilated place. Keep container tightly closed.

Store locked up.[7][8]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure risk.

PPE Type Specifications Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).
To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from dust

particles and splashes.

Body Protection
A fully buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved half-face

respirator with a combination

filter cartridge (organic

vapor/particulate) should be

worn where dust is generated.

To prevent inhalation of

airborne particles.

Operational and Disposal Plans
Handling and Storage:

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

dust generation and inhalation. Avoid contact with skin, eyes, and clothing.[7][8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Protect

from light.

Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1580714&productDescription=QUERCETIN+DIHYDRATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC174070100&productDescription=QUERCETIN+HYDRATE+95%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1580714&productDescription=QUERCETIN+DIHYDRATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC174070100&productDescription=QUERCETIN+HYDRATE+95%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-1210-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTE5MTN8YXBwbGljYXRpb24vcGRmfGFEWmtMMmhpT1M4NU1UZzBNREkyTWpNd09ERTBMMU5FUWw4eE1qRXdYMGRDWDBWT0xuQmtaZ3wwY2U3YzdhNGNlNTU3NjhhNjA5NWYwYTM1YjQxYzFlMzViYjMwOTRmOTk4YWM4MTEzMWE1NGQ2YThhNmQxMjhl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Classification: All unused, expired, or contaminated Hibiscetin, in both solid and

solution form, should be treated as hazardous chemical waste.

Container Disposal: Dispose of contents and container in accordance with local, regional,

and national regulations. Do not allow the product to enter drains.

First Aid Measures
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth. Do

NOT induce vomiting.[5][7]

Inhalation

IF INHALED: Remove the victim to fresh air and

keep at rest in a position comfortable for

breathing. If respiratory symptoms persist, seek

medical attention.

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing

and wash it before reuse.[6]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[6]

Experimental Workflow: Hibiscetin Spill Response
The following diagram outlines the procedural steps for responding to a Hibiscetin spill in a

laboratory setting.
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Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size and Risk

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Small Spill?

Contain Spill with Absorbent Material

Yes

Large Spill
Contact EHS

No

Carefully Collect Contaminated Material
(Dampen with 60-70% ethanol to reduce dust)

Place in a Labeled, Sealed
Hazardous Waste Container

Decontaminate Spill Area
(Ethanol followed by soap and water)

Dispose of Waste
According to Institutional Guidelines

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for a safe response to a Hibiscetin spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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